Cas no 2418662-45-8 (tert-butyl N-(5-amino-2-methyl-3-sulfanylphenyl)methylcarbamate)

• Product Name: tert-butyl N-(5-amino-2-methyl-3-sulfanylphenyl)methylcarbamate
• CAS No: 2418662-45-8
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 5676373
• PubChem ID: 165769255
• Update Time: 2025-06-12

tert-butyl N-(5-amino-2-methyl-3-sulfanylphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2418662-45-8
• tert-butyl N-[(5-amino-2-methyl-3-sulfanylphenyl)methyl]carbamate
• EN300-26627058
• tert-butyl N-(5-amino-2-methyl-3-sulfanylphenyl)methylcarbamate

• Inchi： 1S/C13H20N2O2S/c1-8-9(5-10(14)6-11(8)18)7-15-12(16)17-13(2,3)4/h5-6,18H,7,14H2,1-4H3,(H,15,16)
• InChI Key： OVWRLSHODFIELV-UHFFFAOYSA-N
• SMILES： SC1=CC(=CC(=C1C)CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 268.12454906g/mol
• Monoisotopic Mass: 268.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.4Ų

Additional information on tert-butyl N-(5-amino-2-methyl-3-sulfanylphenyl)methylcarbamate

Introduction to tert-butyl N-(5-amino-2-methyl-3-sulfanylphenyl)methylcarbamate (CAS No. 2418662-45-8)

tert-butyl N-(5-amino-2-methyl-3-sulfanylphenyl)methylcarbamate, identified by the Chemical Abstracts Service registry number CAS No. 2418662-45-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of this molecule, particularly its aromatic ring system substituted with amino, methyl, and sulfanyl groups, contribute to its distinctive chemical properties and potential biological activities.

The molecular structure of tert-butyl N-(5-amino-2-methyl-3-sulfanylphenyl)methylcarbamate consists of a phenyl ring functionalized with an amino group at the 5-position, a methyl group at the 2-position, and a sulfanyl group at the 3-position. The carbamate moiety, attached to a tert-butyl group, enhances the compound's stability and reactivity, making it a valuable intermediate in synthetic chemistry. This arrangement of substituents imparts specific electronic and steric properties that influence its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The presence of both amino and sulfanyl groups in the phenyl ring suggests that tert-butyl N-(5-amino-2-methyl-3-sulfanylphenyl)methylcarbamate may exhibit properties such as metal chelation, enzyme inhibition, or interaction with nucleic acids. These characteristics are particularly relevant in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its utility as a building block in drug discovery. The carbamate group is a well-established pharmacophore in medicinal chemistry, known for its ability to form hydrogen bonds and participate in dipole-dipole interactions with biological targets. The tert-butyl substituent further modulates the compound's solubility and metabolic stability, making it an attractive candidate for further derivatization and optimization.

Recent studies have highlighted the importance of sulfanyl-containing aromatic compounds in medicinal chemistry. Sulfur atoms are known to enhance binding affinity and selectivity due to their ability to form strong polar interactions with biological targets. The incorporation of a sulfanyl group at the 3-position of the phenyl ring in tert-butyl N-(5-amino-2-methyl-3-sulfanylphenyl)methylcarbamate may contribute to its unique pharmacological profile.

The amino group at the 5-position provides another site for functionalization, allowing chemists to modify the compound's properties according to specific requirements. This flexibility makes it a valuable scaffold for designing molecules with tailored biological activities. For instance, introducing additional polar or hydrophobic groups can fine-tune solubility, permeability, and target specificity.

From a synthetic perspective, tert-butyl N-(5-amino-2-methyl-3-sulfanylphenyl)methylcarbamate offers several advantages as an intermediate. The presence of reactive sites such as the carbamate bond and aromatic rings allows for diverse chemical transformations. These include nucleophilic substitution reactions, cross-coupling reactions, and cyclization processes, which are essential for constructing more complex molecular architectures.

The pharmaceutical industry has increasingly recognized the importance of high-quality intermediates in drug development pipelines. Compounds like tert-butyl N-(5-amino-2-methyl-3-sulfanylphenyl)methylcarbamate play a crucial role in enabling efficient synthesis of lead compounds that can be further optimized for clinical use. The ability to produce such intermediates with high purity and yield is essential for ensuring the success of drug discovery programs.

In conclusion, tert-butyl N-(5-amino-2-methyl-3-sulfanylphenyl)methylcarbamate (CAS No. 2418662-45-8) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile tool for synthetic chemists and drug designers. As research continues to uncover new applications for this class of compounds, it is likely that tert-butyl N-(5-amino-2-methyl-3-sulfanylphenyl)methylcarbamate will remain an important component in future drug development efforts.